Cas no 2171806-66-7 (3-{N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}propanoic acid)

• Product Name: 3-{N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}propanoic acid
• CAS No: 2171806-66-7
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 5966795
• PubChem ID: 165804585
• Update Time: 2025-06-11

3-{N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}propanoic acid
• 2171806-66-7
• 3-{N-tert-butyl-2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3-methylbutanamido}propanoic acid
• EN300-1509306

• Inchi： 1S/C28H36N2O5/c1-18(2)23(26(33)30(28(3,4)5)15-14-25(31)32)16-29-27(34)35-17-24-21-12-8-6-10-19(21)20-11-7-9-13-22(20)24/h6-13,18,23-24H,14-17H2,1-5H3,(H,29,34)(H,31,32)
• InChI Key： XVSSLUMDGVJMQI-UHFFFAOYSA-N
• SMILES： O=C(C(CNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)C(C)C)N(CCC(=O)O)C(C)(C)C

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 724
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-{N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}propanoic acid

Introduction to 3-{N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}propanoic Acid (CAS No. 2171806-66-7)

3-{N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}propanoic acid, identified by its CAS number 2171806-66-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of this compound is characterized by its intricate arrangement of functional groups, which include a N-tert-butyl group, a flourenylmethoxycarbonyl moiety, and an amino methyl chain. These components contribute to the compound's unique chemical properties and biological interactions. The presence of the flourenylmethoxycarbonyl group, in particular, suggests potential applications in drug design due to its ability to enhance the solubility and stability of bioactive molecules.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. 3-{N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}propanoic acid has been studied for its potential role in inhibiting key enzymes and receptors involved in inflammatory responses, cancer progression, and neurodegenerative disorders. Its ability to interact with multiple targets makes it a valuable candidate for further investigation.

One of the most compelling aspects of this compound is its structural similarity to known pharmacologically active agents. The N-tert-butyl group provides stability to the molecule while enhancing its bioavailability, whereas the flourenylmethoxycarbonyl moiety acts as a protecting group during synthesis and improves the compound's pharmacokinetic properties. These features make it an attractive scaffold for medicinal chemists seeking to develop new drugs.

Recent studies have demonstrated that derivatives of this compound exhibit significant anti-inflammatory and analgesic effects. Researchers have found that it can effectively inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL-6). These findings are particularly relevant given the increasing prevalence of chronic inflammatory diseases worldwide.

The potential application of 3-{N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}propanoic acid in oncology is another area of active research. Preclinical studies have shown that it can selectively target cancer cells by inhibiting key signaling pathways involved in tumor growth and metastasis. The flourenylmethoxycarbonyl group plays a crucial role in this process by enhancing the compound's ability to bind to specific cancer cell receptors.

In addition to its therapeutic potential, this compound has also been explored for its neuroprotective properties. Research indicates that it can protect against neurotoxicity induced by oxidative stress and excitotoxicity, which are believed to be key factors in the pathogenesis of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The N-tert-butyl group contributes to this effect by stabilizing the compound against metabolic degradation.

The synthesis of 3-{N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}propanoic acid involves a multi-step process that requires precise control over reaction conditions and reagent selection. Advanced synthetic techniques such as solid-phase peptide synthesis (SPPS) have been employed to ensure high yield and purity. The use of protective groups is essential to prevent unwanted side reactions and maintain the integrity of the flourenylmethoxycarbonyl moiety throughout the synthesis.

Quality control and analytical characterization are critical steps in the development of this compound. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely used to confirm the identity and purity of the final product. These analytical methods provide valuable insights into the compound's chemical structure and help ensure its suitability for further biological testing.

The pharmacological profile of 3-{N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}propanoic acid is further enhanced by its favorable pharmacokinetic properties. Studies have shown that it exhibits good oral bioavailability, rapid absorption, and prolonged half-life in vivo. These characteristics make it an ideal candidate for clinical development as they reduce the frequency of dosing required for therapeutic efficacy.

Future research directions include exploring the potential synergistic effects of combining this compound with other therapeutic agents. By developing combination therapies, researchers aim to achieve greater therapeutic efficacy while minimizing side effects. Additionally, investigating new synthetic routes could lead to more cost-effective production methods, making this promising drug candidate more accessible for widespread use.

In conclusion, 3-{N-*tert*-butyl-*2*-({(*9*H*-fluoren-*9*-yl)*methoxycarbonyl}*amino)*methyl-*3*-methylbutanamido}propanoic acid (CAS No.*2171806*-*66*-*7*) represents a significant advancement in pharmaceutical research due to its unique molecular structure and diverse biological activities.* Its potential applications in anti-inflammatory therapy,* oncology,* and neuroprotection make it a highly valuable compound for further study.* As research continues,* new insights into its mechanisms*of action*and therapeutic benefits*are expected*to emerge,*leading*to innovative treatments*for various diseases.*